N-(1,1-dioxidotetrahydro-3-thienyl)-1-piperidinecarbothioamide

• IUPAC Name: N-(1,1-dioxothiolan-3-yl)piperidine-1-carbothioamide
• InChI: InChI=1S/C10H18N2O2S2/c13-16(14)7-4-9(8-16)11-10(15)12-5-2-1-3-6-12/h9H,1-8H2,(H,11,15)
• InChI Key: NBQGTGFVYJUKCR-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=S)NC2CCS(=O)(=O)C2
• Molecular Formula: C10H18N2O2S2
• Molecular Weight: 262.4 g/mol

Description

N-(1,1-dioxidotetrahydro-3-thienyl)-1-piperidinecarbothioamide, also known as TBOA, is a potent inhibitor of glutamate transporters. This chemical compound has been the subject of extensive scientific research due to its potential applications in treating neurological disorders such as epilepsy, stroke, and neurodegenerative diseases.

Mechanism of Action

N-(1,1-dioxidotetrahydro-3-thienyl)-1-piperidinecarbothioamide works by inhibiting the uptake of glutamate, a neurotransmitter that is involved in a wide range of physiological processes. By blocking the uptake of glutamate, N-(1,1-dioxidotetrahydro-3-thienyl)-1-piperidinecarbothioamide increases the concentration of glutamate in the synapse, which can lead to increased excitability of neurons.
Biochemical and Physiological Effects:
N-(1,1-dioxidotetrahydro-3-thienyl)-1-piperidinecarbothioamide has been shown to have a number of biochemical and physiological effects. In addition to its effects on glutamate uptake, N-(1,1-dioxidotetrahydro-3-thienyl)-1-piperidinecarbothioamide has been shown to increase the release of dopamine and serotonin, two neurotransmitters that are involved in mood regulation. Additionally, N-(1,1-dioxidotetrahydro-3-thienyl)-1-piperidinecarbothioamide has been shown to increase the production of brain-derived neurotrophic factor (BDNF), a protein that is involved in neuronal growth and survival.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1,1-dioxidotetrahydro-3-thienyl)-1-piperidinecarbothioamide in lab experiments is its potency as a glutamate transporter inhibitor. This allows researchers to study the effects of glutamate on neuronal function in a more controlled manner. However, one limitation of using N-(1,1-dioxidotetrahydro-3-thienyl)-1-piperidinecarbothioamide is its potential toxicity. High doses of N-(1,1-dioxidotetrahydro-3-thienyl)-1-piperidinecarbothioamide have been shown to be toxic to neurons, which can limit its use in certain experimental settings.

Future Directions

There are a number of potential future directions for research on N-(1,1-dioxidotetrahydro-3-thienyl)-1-piperidinecarbothioamide. One area of interest is the development of more selective glutamate transporter inhibitors that do not have the potential for toxicity. Additionally, researchers are interested in studying the long-term effects of N-(1,1-dioxidotetrahydro-3-thienyl)-1-piperidinecarbothioamide on neuronal function and the potential for N-(1,1-dioxidotetrahydro-3-thienyl)-1-piperidinecarbothioamide to be used as a therapeutic agent in humans.

Scientific Research Applications

N-(1,1-dioxidotetrahydro-3-thienyl)-1-piperidinecarbothioamide has been extensively studied for its potential applications in treating neurological disorders. In particular, it has been shown to be effective in reducing seizures in animal models of epilepsy. Additionally, N-(1,1-dioxidotetrahydro-3-thienyl)-1-piperidinecarbothioamide has been shown to have neuroprotective effects in models of stroke and traumatic brain injury.